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  4. 2-[[5-[2-(1,3-Dioxobenzo[de]isoquinolin-2-yl)ethyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]-N-(pyridin-3-ylmethyl)acetamide
2-[[5-[2-(1,3-Dioxobenzo[de]isoquinolin-2-yl)ethyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]-N-(pyridin-3-ylmethyl)acetamide 2-[[5-[2-(1,3-Dioxobenzo[de]isoquinolin-2-yl)ethyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]-N-(pyridin-3-ylmethyl)acetamide
Brand Name: Vulcanchem
CAS No.: 315239-21-5
VCID: VC0381146
InChI: InChI=1S/C30H24N6O3S/c37-26(32-18-20-7-6-15-31-17-20)19-40-30-34-33-25(36(30)22-10-2-1-3-11-22)14-16-35-28(38)23-12-4-8-21-9-5-13-24(27(21)23)29(35)39/h1-13,15,17H,14,16,18-19H2,(H,32,37)
SMILES: C1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NCC3=CN=CC=C3)CCN4C(=O)C5=CC=CC6=C5C(=CC=C6)C4=O
Molecular Formula: C30H24N6O3S
Molecular Weight: 548.6g/mol

2-[[5-[2-(1,3-Dioxobenzo[de]isoquinolin-2-yl)ethyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]-N-(pyridin-3-ylmethyl)acetamide

CAS No.: 315239-21-5

Main Products

VCID: VC0381146

Molecular Formula: C30H24N6O3S

Molecular Weight: 548.6g/mol

2-[[5-[2-(1,3-Dioxobenzo[de]isoquinolin-2-yl)ethyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]-N-(pyridin-3-ylmethyl)acetamide - 315239-21-5

CAS No. 315239-21-5
Product Name 2-[[5-[2-(1,3-Dioxobenzo[de]isoquinolin-2-yl)ethyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]-N-(pyridin-3-ylmethyl)acetamide
Molecular Formula C30H24N6O3S
Molecular Weight 548.6g/mol
IUPAC Name 2-[[5-[2-(1,3-dioxobenzo[de]isoquinolin-2-yl)ethyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]-N-(pyridin-3-ylmethyl)acetamide
Standard InChI InChI=1S/C30H24N6O3S/c37-26(32-18-20-7-6-15-31-17-20)19-40-30-34-33-25(36(30)22-10-2-1-3-11-22)14-16-35-28(38)23-12-4-8-21-9-5-13-24(27(21)23)29(35)39/h1-13,15,17H,14,16,18-19H2,(H,32,37)
Standard InChIKey FWBHKXKHAFWVPF-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NCC3=CN=CC=C3)CCN4C(=O)C5=CC=CC6=C5C(=CC=C6)C4=O
Canonical SMILES C1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NCC3=CN=CC=C3)CCN4C(=O)C5=CC=CC6=C5C(=CC=C6)C4=O
PubChem Compound 2894626
Last Modified Nov 11 2021
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